Cas no 2138255-19-1 (3-amino-1-[(9H-fluoren-9-yloxy)carbonyl]pyrrolidine-3-carboxylic acid)

• Product Name: 3-amino-1-[(9H-fluoren-9-yloxy)carbonyl]pyrrolidine-3-carboxylic acid
• CAS No: 2138255-19-1
• MF: C₁₉H₁₈N₂O₄
• MW: 338.357224941254
• CID: 5902056
• PubChem ID: 165470278
• Update Time: 2025-11-06

3-amino-1-[(9H-fluoren-9-yloxy)carbonyl]pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2138255-19-1
• 3-amino-1-[(9H-fluoren-9-yloxy)carbonyl]pyrrolidine-3-carboxylic acid
• EN300-1085179

• Inchi： 1S/C19H18N2O4/c20-19(17(22)23)9-10-21(11-19)18(24)25-16-14-7-3-1-5-12(14)13-6-2-4-8-15(13)16/h1-8,16H,9-11,20H2,(H,22,23)
• InChI Key： YHUHWZPURPXGJR-UHFFFAOYSA-N
• SMILES： O(C(N1CCC(C(=O)O)(C1)N)=O)C1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 338.12665706g/mol
• Monoisotopic Mass: 338.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 92.9Ų

Additional information on 3-amino-1-[(9H-fluoren-9-yloxy)carbonyl]pyrrolidine-3-carboxylic acid

3-Amino-1-[(9H-fluoren-9-yloxy)carbonyl]pyrrolidine-3-carboxylic Acid (CAS No. 2138255-19-1): A Comprehensive Overview

3-Amino-1-[(9H-fluoren-9-yloxy)carbonyl]pyrrolidine-3-carboxylic acid (CAS No. 2138255-19-1) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds promise in various therapeutic applications, particularly in the development of novel drugs targeting specific biological pathways.

The chemical structure of 3-amino-1-[(9H-fluoren-9-yloxy)carbonyl]pyrrolidine-3-carboxylic acid is composed of a pyrrolidine ring with an amino group and a fluorenyl carbamate moiety. The fluorenyl group, known for its aromaticity and stability, contributes to the compound's overall rigidity and hydrophobicity, which are crucial for its binding properties and biological activity. The carboxylic acid functional group provides additional reactivity and potential for conjugation with other molecules, making it a valuable building block in drug design.

Recent studies have highlighted the potential of 3-amino-1-[(9H-fluoren-9-yloxy)carbonyl]pyrrolidine-3-carboxylic acid in modulating protein-protein interactions (PPIs). PPIs are critical for numerous cellular processes, including signal transduction, cell cycle regulation, and apoptosis. By disrupting or stabilizing these interactions, this compound can influence the function of target proteins, thereby offering therapeutic benefits in diseases such as cancer and neurodegenerative disorders.

In the context of cancer research, 3-amino-1-[(9H-fluoren-9-yloxy)carbonyl]pyrrolidine-3-carboxylic acid has been investigated for its ability to inhibit the activity of specific kinases involved in tumor growth and metastasis. Kinases are enzymes that play a central role in cell signaling pathways, and their dysregulation is often associated with cancer progression. Preclinical studies have shown that this compound can effectively inhibit the activity of certain kinases, leading to reduced cell proliferation and increased apoptosis in cancer cells.

Beyond its potential as a direct therapeutic agent, 3-amino-1-[(9H-fluoren-9-yloxy)carbonyl]pyrrolidine-3-carboxylic acid has also been explored as a tool for chemical biology research. Its unique structure allows it to serve as a scaffold for the development of probes and inhibitors that can be used to study protein function and validate therapeutic targets. For instance, researchers have utilized this compound to develop fluorescent probes that can visualize protein interactions in living cells, providing valuable insights into cellular processes at the molecular level.

In addition to its biological applications, the synthesis of 3-amino-1-[(9H-fluoren-9-yloxy)carbonyl]pyrrolidine-3-carboxylic acid has been optimized to ensure high yield and purity. Advanced synthetic methods, such as transition-metal-catalyzed reactions and solid-phase synthesis techniques, have been employed to streamline the production process. These methods not only enhance the efficiency of synthesis but also reduce the environmental impact by minimizing waste generation.

The safety profile of 3-amino-1-[(9H-fluoren-9-yloxy)carbonyl]pyrrolidine-3-carboxylic acid has also been extensively evaluated. Preclinical toxicology studies have demonstrated that this compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further clinical development. However, ongoing research is necessary to fully understand its pharmacokinetic properties and potential side effects in humans.

In conclusion, 3-amino-1-[(9H-fluoren-9-yloxy)carbonyl]pyrrolidine-3-carboxylic acid (CAS No. 2138255-19-1) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable tool for both research and therapeutic applications. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound is poised to play an increasingly important role in the development of novel drugs and therapies.